Cas no 2248320-08-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{[(tert-butoxy)carbonyl]amino}-4,4-dimethylpentanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{[(tert-butoxy)carbonyl]amino}-4,4-dimethylpentanoate
• CAS No: 2248320-08-1
• MF: C₂₀H₂₆N₂O₆
• MW: 390.430245876312
• CID: 6479151
• PubChem ID: 165980856
• Update Time: 2025-06-11

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{[(tert-butoxy)carbonyl]amino}-4,4-dimethylpentanoate Chemical and Physical Properties

Names and Identifiers

• 2248320-08-1
• EN300-6521874
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{[(tert-butoxy)carbonyl]amino}-4,4-dimethylpentanoate

• Inchi： 1S/C20H26N2O6/c1-19(2,3)14(21-18(26)27-20(4,5)6)11-15(23)28-22-16(24)12-9-7-8-10-13(12)17(22)25/h7-10,14H,11H2,1-6H3,(H,21,26)
• InChI Key： NOXWBJGFWVJDLR-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC(CC(=O)ON1C(C2C=CC=CC=2C1=O)=O)C(C)(C)C)=O

Computed Properties

• Exact Mass: 390.17908655g/mol
• Monoisotopic Mass: 390.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 102Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{[(tert-butoxy)carbonyl]amino}-4,4-dimethylpentanoate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{[(tert-butoxy)carbonyl]amino}-4,4-dimethylpentanoate (CAS No. 2248320-08-1)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{[(tert-butoxy)carbonyl]amino}-4,4-dimethylpentanoate (CAS No. 2248320-08-1) is a highly specialized organic intermediate with significant applications in pharmaceutical synthesis and peptide chemistry. Its unique molecular structure, featuring both isoindole-1,3-dione and tert-butoxycarbonyl (Boc) protective groups, makes it a valuable building block for drug discovery and bioconjugation strategies. Researchers are increasingly exploring its role in targeted drug delivery systems and protease-resistant peptide design, aligning with current trends in precision medicine.

In the context of modern medicinal chemistry, this compound addresses key challenges in prodrug development. The Boc-protected amine moiety provides selective deprotection capabilities, while the isoindolyl ester group offers controlled release properties – features highly sought after in sustained-release formulations. Recent literature highlights its utility in creating enzyme-cleavable linkers, particularly for antibody-drug conjugates (ADCs), a rapidly growing sector in oncology therapeutics.

The synthetic versatility of CAS 2248320-08-1 is demonstrated by its compatibility with various solid-phase peptide synthesis (SPPS) protocols. Its 4,4-dimethylpentanoate backbone contributes to enhanced metabolic stability, addressing common issues with peptide degradation – a frequent search topic among researchers investigating oral bioavailability enhancement. The compound's lipophilic nature also makes it valuable for developing blood-brain barrier penetrant molecules, a hot topic in neuropharmacology research.

Quality control aspects of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl derivatives have gained attention in analytical chemistry circles. Advanced characterization techniques like HPLC-MS and NMR spectroscopy are essential for verifying the purity of this chiral compound, especially given its potential as a stereoselective synthesis component. These analytical considerations respond to growing industry demands for GMP-compliant intermediates in pharmaceutical manufacturing.

From a green chemistry perspective, researchers are investigating solvent-free activation methods for this carbamate-containing compound. Such developments align with increasing searches for environmentally friendly synthesis methods and atom economy improvements. The tert-butyloxycarbonyl group in particular has been the subject of optimization studies aiming to reduce waste generation during deprotection steps.

In biomaterials science, derivatives of 2248320-08-1 show promise for creating smart polymer coatings with pH-responsive release characteristics. This application taps into current interests in stimuli-responsive drug delivery and implantable medical devices. The compound's ability to form stable amide bonds while maintaining hydrolytic lability under specific conditions makes it particularly valuable for these emerging technologies.

The structure-activity relationship (SAR) studies involving this compound have revealed interesting correlations between its steric hindrance properties and biological activity. These findings contribute to ongoing discussions about molecular design principles in rational drug development, a frequently searched topic among medicinal chemists. The 2,3-dihydro-1H-isoindol-1,3-dione core has been particularly noted for its pharmacophore-modifying capabilities.

As the pharmaceutical industry continues to emphasize patent circumvention strategies, compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{[(tert-butoxy)carbonyl]amino}-4,4-dimethylpentanoate gain importance for creating novel chemical entities with improved intellectual property positions. Its modular structure allows for numerous structural variations while maintaining core functionality – a key consideration in today's competitive drug development landscape.